Cas no 2090960-32-8 (4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2090960-32-8
• MF: C₁₂H₁₀BrN₃
• MW: 276.131901264191
• CID: 5056541
• Update Time: 2025-07-23

4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine
• 4-[4-(bromomethyl)-1-prop-2-ynylpyrazol-3-yl]pyridine
• 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C12H10BrN3/c1-2-7-16-9-11(8-13)12(15-16)10-3-5-14-6-4-10/h1,3-6,9H,7-8H2
• InChI Key： RAXCKLGPGYEJMW-UHFFFAOYSA-N
• SMILES： BrCC1=CN(CC#C)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7

Additional information on 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090960-32-8)

The compound 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090960-32-8) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrazole core substituted with a bromomethyl group and a prop-2-yn-1-yl side chain, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for kinase inhibitors and other bioactive compounds.

In recent years, the demand for 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine has surged due to its role in click chemistry reactions. The presence of the prop-2-yn-1-yl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and polymer modification. This property aligns with the growing trend of green chemistry, as researchers seek sustainable and efficient synthetic routes. The compound's CAS No. 2090960-32-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in covalent drug design. The bromomethyl moiety enables selective covalent binding to target proteins, a strategy increasingly employed in developing cancer therapeutics and antiviral agents. This aligns with the broader pharmaceutical industry's focus on precision medicine and targeted therapies. Users often search for terms like "pyrazole derivatives in drug discovery" or "bromomethyl functional group applications," highlighting the compound's interdisciplinary appeal.

From a materials science perspective, 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine is explored for its utility in designing functional polymers and metal-organic frameworks (MOFs). Its ability to undergo post-synthetic modifications makes it valuable for creating tailored materials with specific properties, such as luminescence or catalytic activity. Searches related to "MOF linkers" or "polymeric scaffolds" often intersect with discussions about this compound.

Quality and purity are critical considerations for researchers working with CAS No. 2090960-32-8. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring reproducibility in experimental outcomes. Frequently asked questions include "How to store 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine?" and "What solvents are compatible with this compound?"—topics that underscore the practical challenges in handling such specialized chemicals.

In summary, 4-(4-(Bromomethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090960-32-8) represents a convergence of pharmaceutical innovation and advanced materials science. Its structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in drug development, bioconjugation, and smart material design. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring the frontiers of molecular design.